Cas no 13961-48-3 (2,3-diphenylquinazoline-4-thione)

• Product Name: 2,3-diphenylquinazoline-4-thione
• CAS No: 13961-48-3
• MF: C₂₀H₁₄N₂S
• MW: 314.403563022614
• CID: 902844
• PubChem ID: 317357
• Update Time: 2025-04-19

2,3-diphenylquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 2,3-diphenylquinazoline-4-thione
• 2,3-diphenyl-2H-quinazoline-4-thione
• 2,3-diphenyl-3H-quinazoline-4-thione
• 2,3-Diphenyl-4-thioxo-3,4-dihydrochinazolin
• 2.3-Diphenyl-4-thioxo-3.4-dihydro-chinazolin
• AC1L7VTE
• NSC248894
• DS-003511
• 13961-48-3
• 2,3-Diphenylquinazoline-4(3H)-thione
• DTXSID20312016
• NSC-248894

• Inchi： 1S/C20H14N2S/c23-20-17-13-7-8-14-18(17)21-19(15-9-3-1-4-10-15)22(20)16-11-5-2-6-12-16/h1-14H
• InChI Key： BKSWISDIYOAZET-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2N=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 314.08792
• Monoisotopic Mass: 314.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 15.6
• LogP: 5.42200